3,4-dimethyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide

• IUPAC Name: N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C13H14N4OS/c1-8-3-4-10(7-9(8)2)11(18)14-12-15-16-13-17(12)5-6-19-13/h3-4,7H,5-6H2,1-2H3,(H,14,15,18)
• InChI Key: NOZPOJIVPDLJHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NN=C3N2CCS3)C
• Molecular Formula: C13H14N4OS
• Molecular Weight: 274.34 g/mol

Description

1,2,4-Triazoles act as important pharmacophores by interacting with biological receptors with high affinity due to their dipole character, hydrogen bonding capacity, rigidity, and solubility. They are an integral part of a variety of drugs available in clinical therapy including antifungal, antibacterial, anticancer, anticonvulsant, and more.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives involves aromatic nucleophilic substitution. The new compounds are synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

1,2,4-Triazole exists in two tautomeric forms A and B in which 1H-1,2,4-triazole (A) is more stable than 4H-1,2,4-triazole (B). On the basis of fusion permutations of a five-membered triazole ring with a six-membered thiadiazine ring, four isomeric structural variants of triazolothiadiazine may exist.

Chemical Reactions Analysis

The chemical reactions of these compounds can be influenced by the presence of electron-donating groups. For example, introducing electron-donating groups can contribute to good inhibitory activity against urease.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be influenced by the presence of electron-donating groups. For example, 3-Br compounds showed the best result (IC50 = 1.05 µM) followed by 4-Br ≥ 2-Br.

Scientific Research Applications

3,4-dimethyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide has been studied for its potential applications in scientific research and laboratory experiments. It has been shown to act as a receptor, a catalyst, and a modulator of biological processes. This compound has been used as a receptor for a variety of compounds, including proteins, nucleic acids, and small molecules. It has also been used as a catalyst for the synthesis of other compounds, such as peptides and oligonucleotides. Additionally, this compound has been used to modulate the activity of enzymes and other proteins, as well as to regulate the expression of genes.

Mechanism of Action

Target of Action

The compound belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines . These compounds are known to interact with a variety of enzymes and receptors, showing versatile biological activities . They have been associated with diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

Mode of Action

The compound’s interaction with its targets is likely due to its ability to form hydrogen bonds, accepting and donating characteristics, which makes it a precise pharmacophore with a bioactive profile . This allows it to make specific interactions with different target receptors .

Biochemical Pathways

These include inhibition of enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines , which could provide insights into the pharmacokinetics of this compound.

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. Given its potential for diverse pharmacological activities, it could result in a wide range of effects at the molecular and cellular level .

Advantages and Limitations for Lab Experiments

The use of 3,4-dimethyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide in laboratory experiments has several advantages. First, it is a relatively inexpensive compound, making it cost-effective for research purposes. Additionally, it is a relatively stable compound, which makes it suitable for use in a variety of laboratory experiments. However, there are some limitations to the use of this compound in laboratory experiments. For example, the compound is not water-soluble, which can make it difficult to use in certain experiments. Additionally, the compound is relatively unstable at high temperatures, making it unsuitable for use in experiments that require high temperatures.

Future Directions

The potential future directions for the use of 3,4-dimethyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide are numerous. For example, further research is needed to better understand the biochemical and physiological effects of this compound, as well as to identify new applications for the compound. Additionally, further research is needed to develop new methods for the synthesis of this compound, as well as to improve the stability of the compound. Finally, further research is also needed to develop new methods for the delivery of this compound, as well as to improve its solubility in aqueous solutions.

Synthesis Methods

3,4-dimethyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide is typically synthesized through a multi-step process involving the reaction of a benzamide compound with a triazole compound. The first step in the synthesis involves reacting a benzamide compound with a triazole compound in the presence of an acid catalyst. This reaction produces a compound known as a triazolobenzamide, which can then be further modified to form the desired this compound compound. The final step involves the reaction of the triazolobenzamide with a methylating agent, such as dimethyl sulfate or dimethyl carbonate, to produce the desired this compound compound.